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Compound of Interest

Compound Name: Acibenzolar

Cat. No.: B1665435 Get Quote

Acibenzolar-S-methyl: Protocols for In Vitro
Plant Studies
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Acibenzolar-S-methyl (ASM), a synthetic analog of salicylic acid, is a widely utilized plant

activator for inducing Systemic Acquired Resistance (SAR) in various plant species. Unlike

traditional pesticides, ASM is not directly antimicrobial; instead, it primes the plant's innate

defense mechanisms, offering broad-spectrum protection against a range of pathogens.[1][2][3]

This document provides detailed protocols for the preparation of ASM solutions for in vitro plant

research, alongside essential data on its physicochemical properties and mode of action.

Physicochemical Properties and Solubility
Acibenzolar-S-methyl is a white to beige crystalline powder.[1][4] Understanding its solubility is

critical for preparing homogenous and effective solutions for experimental use. ASM exhibits

low solubility in water but is soluble in several organic solvents.
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Property Value Reference(s)

Molecular Formula C₈H₆N₂OS₂ [1]

Molar Mass 210.27 g/mol [1]

Melting Point 133 °C (271 °F; 406 K) [1]

Water Solubility 7.7 mg/L (at 20 °C) [1]

Methanol 4.2 g/L [5]

Acetone 28 g/L [5]

Ethyl Acetate 25 g/L [5]

Dichloromethane 160 g/L [5]

Toluene 36 g/L [5]

n-Hexane 1.3 g/L [5]

n-Octanol 5.4 g/L [5]

DMF 1 mg/mL [6]

Experimental Protocols
Preparation of Acibenzolar-S-methyl Stock Solution
This protocol details the preparation of a 10 mM stock solution of Acibenzolar-S-methyl in

acetone. Acetone is a suitable solvent due to the high solubility of ASM and its volatility, which

allows for easy evaporation when preparing final dilutions in aqueous media.

Materials:

Acibenzolar-S-methyl (purity ≥98%)

Acetone (analytical grade)

Sterile, amber glass vial with a screw cap

Analytical balance
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Spatula

Volumetric flask (appropriate size)

Pipettes

Fume hood

Vortex mixer

0.22 µm sterile syringe filter (PTFE membrane recommended for organic solvents)

Sterile syringe

Procedure:

Safety Precautions: Work in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant

gloves.

Calculation: Calculate the mass of ASM required to prepare the desired volume of a 10 mM

stock solution. For example, to prepare 10 mL of a 10 mM solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 210.27 g/mol = 0.0210 g (21.0 mg)

Weighing: Carefully weigh the calculated amount of ASM using an analytical balance and

transfer it to the volumetric flask.

Dissolving: Add a small amount of acetone to the volumetric flask to dissolve the ASM.

Gently swirl or vortex the flask until the ASM is completely dissolved.

Volume Adjustment: Once dissolved, bring the solution to the final desired volume with

acetone.

Sterilization: For applications requiring sterile conditions, filter the stock solution through a

0.22 µm sterile syringe filter into a sterile, amber glass vial.
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Storage: Store the stock solution at -20°C in the dark. ASM solutions in acetonitrile have

demonstrated stability for up to 53 days when refrigerated.[7] While data for acetone is not

specified, cold and dark storage is a standard precaution to prevent degradation.

Preparation of Working Solutions
Working solutions are typically prepared by diluting the stock solution in a suitable aqueous

medium, such as sterile distilled water or plant growth medium.

Materials:

ASM stock solution (10 mM in acetone)

Sterile distilled water or plant growth medium

Sterile tubes or flasks

Pipettes

Procedure:

Equilibration: Allow the stock solution to equilibrate to room temperature before use.[7]

Dilution: Calculate the volume of the stock solution required to achieve the desired final

concentration in the working solution. For example, to prepare 50 mL of a 100 µM working

solution from a 10 mM stock:

V₁ = (C₂ x V₂) / C₁

V₁ = (100 µM x 50 mL) / 10,000 µM = 0.5 mL (500 µL)

Preparation: Add the calculated volume of the stock solution to the appropriate volume of

sterile distilled water or plant growth medium.

Mixing: Mix the solution thoroughly by gentle inversion or vortexing. The small amount of

acetone from the stock solution will evaporate or be diluted to a negligible concentration that

is unlikely to affect most plant systems.
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pH Adjustment (Optional but Recommended): ASM is more stable in aqueous solutions at

pH 5 and 7.[8] If the experimental medium has a high pH, consider adjusting it to below 7 to

prevent rapid hydrolysis of ASM to its active form, acibenzolar acid.[8] For some

applications, acidification to < pH 5 with formic acid has been used to increase stability.[7]

Use: Use the freshly prepared working solution for your in vitro plant studies.

Common Working Concentrations
The effective concentration of ASM can vary depending on the plant species, the pathogen

being studied, and the application method. The following table summarizes concentrations

used in various research studies.

Plant Species Pathogen/Study Concentration(s) Reference(s)

Tomato
Xanthomonas spp.

(Bacterial Spot)

12.9 µM, 64.5 µM,

129 µM, 30.3 µM to

200 µM

[9]

Squash
Phytophthora capsici

(Phytophthora Blight)

10 mg/L, 20 mg/L, 30

mg/L
[10]

Wheat
Fusarium

graminearum

0.019 g/L, 0.0375 g/L,

0.0563 g/L, 0.075 g/L

Arabidopsis thaliana
Plantago asiatica

mosaic virus (PlAMV)
1 mM [11]

Apple Venturia inaequalis 0.4 g/L [6]

Pear Pear Scab 100 mg/L [3]

Acibenzolar-S-methyl Signaling Pathway and
Experimental Workflow
Below are diagrams illustrating the signaling pathway of Acibenzolar-S-methyl and the

experimental workflow for solution preparation.
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Caption: Acibenzolar-S-methyl (ASM) signaling pathway in plants.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh ASM Powder

2. Dissolve in Acetone

3. Adjust to Final Volume

4. Sterile Filter (0.22 µm)

5. Store at -20°C

6. Dilute Stock in
Aqueous Medium

Equilibrate to RT

7. Mix Thoroughly

8. Use for Experiment
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Caption: Workflow for preparing Acibenzolar-S-methyl solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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